5-Amino-2-hydroxybenzamide
Overview
Description
5-Amino-2-hydroxybenzamide, also known as salicylamide, is a chemical compound that has been extensively studied for its various applications in the field of science. It is a derivative of salicylic acid and has been used as an analgesic and antipyretic drug in the past. However, in recent years, it has gained attention due to its potential applications in scientific research.
Scientific Research Applications
5-Amino-2-hydroxybenzamide has several applications in scientific research. It has been used as a starting material for the synthesis of various compounds that have potential applications in the field of medicine. It has also been used as a reagent for the detection of metal ions in solution. Additionally, it has been used as a model compound for studying the mechanism of action of various enzymes.
Mechanism Of Action
The mechanism of action of 5-Amino-2-hydroxybenzamide is not fully understood. However, it is known to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in several physiological processes, including inflammation and pain. By inhibiting the activity of COX-2, 5-Amino-2-hydroxybenzamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
5-Amino-2-hydroxybenzamide has several biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases. Additionally, it has been shown to have antitumor properties, which make it a potential candidate for the development of anticancer drugs.
Advantages And Limitations For Lab Experiments
One of the advantages of using 5-Amino-2-hydroxybenzamide in lab experiments is its low cost and availability. It is also relatively easy to synthesize, which makes it a convenient starting material for the synthesis of other compounds. However, one of the limitations of using 5-Amino-2-hydroxybenzamide is its low solubility in water, which may limit its applications in certain experiments.
Future Directions
There are several future directions for the use of 5-Amino-2-hydroxybenzamide in scientific research. One direction is the development of new compounds based on 5-Amino-2-hydroxybenzamide that have potential applications in the field of medicine. Another direction is the study of the mechanism of action of 5-Amino-2-hydroxybenzamide and its derivatives. Additionally, the use of 5-Amino-2-hydroxybenzamide as a reagent for the detection of metal ions in solution may have potential applications in the field of environmental monitoring.
Conclusion:
In conclusion, 5-Amino-2-hydroxybenzamide is a chemical compound that has several applications in scientific research. Its low cost and availability, as well as its potential applications in the field of medicine, make it an attractive starting material for the synthesis of other compounds. While its mechanism of action is not fully understood, its anti-inflammatory, analgesic, and antitumor properties make it a potential candidate for the development of new drugs. Further research is needed to fully understand the potential applications of 5-Amino-2-hydroxybenzamide in scientific research.
properties
IUPAC Name |
5-amino-2-hydroxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3,10H,8H2,(H2,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLKBBIACESHASR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40489370 |
Source
|
| Record name | 5-Amino-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40489370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-hydroxybenzamide | |
CAS RN |
59393-77-0 |
Source
|
| Record name | 5-Amino-2-hydroxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40489370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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